Cas no 64473-40-1 (5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole)
5-(Chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to the tetrazole ring. The phenyl substitution at the 1-position enhances its stability and provides a hydrophobic character, making it useful in organic synthesis and pharmaceutical applications. The chloromethyl group offers a reactive site for further functionalization, enabling nucleophilic substitution reactions to form derivatives with tailored properties. This compound is particularly valuable as a building block in medicinal chemistry for the development of tetrazole-based bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its structural features combine the metabolic stability of the tetrazole ring with the flexibility of side-chain modifications, making it a useful intermediate in drug discovery and material science research.
64473-40-1 structure
Product Name:5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole
CAS No:64473-40-1
MF:C8H7ClN4
MW:194.620979547501
MDL:MFCD03854522
CID:515956
PubChem ID:2793409
Update Time:2025-07-02
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole,5-(chloromethyl)-1-phenyl-
- 5-(CHLOROMETHYL)-1-PHENYL-1H-TETRAZOLE
- 5-(chloromethyl)-1-phenyltetrazole
- 1-phenyl-5-chloromethyltetrazole
- 5-(chloromethyl)-1-phenyl-1,2,3,4-tetraazole
- 5-Chlormethyl-1-phenyl-1H-tetrazol
- 5-chloromethyl-1-phenyl-1H-tetrazole
- BB_SC-1283
- 5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole
- ALBB-008416
- F1983-0045
- MFCD03854522
- 1H-Tetrazole,5-(chloromethyl)-1-phenyl-(9CI)
- N-Phenyl-5-chlormethyl-tetrazole
- AKOS000274742
- BS-13742
- STK500618
- SCHEMBL2212836
- BBL011640
- 5-(chloromethyl)-1-phenyl-1{H}-tetrazole
- G32587
- 5-(CHLOROMETHYL)-1-PHENYL-1H-1,2,3,4-TETRAAZOLE
- 64473-40-1
- 5-(chloromethyl)-1-phenyl-1,2,3,4-tetrazole
- DTXSID40383142
- Z57842281
- EN300-13807
-
- MDL: MFCD03854522
- Inchi: 1S/C8H7ClN4/c9-6-8-10-11-12-13(8)7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key: KASHDYDHJFKPQK-UHFFFAOYSA-N
- SMILES: ClCC1=NN=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 194.03600
- Monoisotopic Mass: 194.035924
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.6
- XLogP3: 1.6
Experimental Properties
- Density: 1.4
- Boiling Point: 348°C at 760 mmHg
- Flash Point: 164.3°C
- Refractive Index: 1.674
- PSA: 43.60000
- LogP: 1.40110
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113307-5g |
5-(Chloromethyl)-1-phenyl-1H-tetrazole |
64473-40-1 | 95% | 5g |
$681.75 | 2023-09-01 | |
| TRC | C598138-2.5g |
5-(Chloromethyl)-1-phenyl-1H-tetrazole |
64473-40-1 | 2.5g |
$ 50.00 | 2022-06-06 | ||
| TRC | C598138-5g |
5-(Chloromethyl)-1-phenyl-1H-tetrazole |
64473-40-1 | 5g |
$ 65.00 | 2022-06-06 | ||
| TRC | C598138-25g |
5-(Chloromethyl)-1-phenyl-1H-tetrazole |
64473-40-1 | 25g |
$ 115.00 | 2022-06-06 | ||
| abcr | AB317149-500 mg |
5-(Chloromethyl)-1-phenyl-1H-tetrazole; 95% |
64473-40-1 | 500MG |
€254.60 | 2023-02-21 | ||
| abcr | AB317149-1 g |
5-(Chloromethyl)-1-phenyl-1H-tetrazole; 95% |
64473-40-1 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB317149-5 g |
5-(Chloromethyl)-1-phenyl-1H-tetrazole; 95% |
64473-40-1 | 5 g |
€907.00 | 2023-07-19 | ||
| Enamine | EN300-13807-0.05g |
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole |
64473-40-1 | 95% | 0.05g |
$40.0 | 2023-07-06 | |
| Enamine | EN300-13807-0.1g |
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole |
64473-40-1 | 95% | 0.1g |
$59.0 | 2023-07-06 | |
| Enamine | EN300-13807-0.25g |
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole |
64473-40-1 | 95% | 0.25g |
$84.0 | 2023-07-06 |
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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